Cas no 2548979-73-1 (6-{4-[(7-Methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-2-carbonitrile)

• Product Name: 6-{4-[(7-Methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-2-carbonitrile
• CAS No: 2548979-73-1
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 5310994
• PubChem ID: 154830161
• Update Time: 2025-10-12

6-{4-[(7-Methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[4-[(7-Methoxy-4-oxo-3(4H)-quinazolinyl)methyl]-1-piperidinyl]-2-pyridinecarbonitrile
• 6-{4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-2-carbonitrile
• 2548979-73-1
• AKOS040714156
• F6670-5546
• 6-{4-[(7-Methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-2-carbonitrile

• Inchi： 1S/C21H21N5O2/c1-28-17-5-6-18-19(11-17)23-14-26(21(18)27)13-15-7-9-25(10-8-15)20-4-2-3-16(12-22)24-20/h2-6,11,14-15H,7-10,13H2,1H3
• InChI Key： VJQUSOKHYVBZHZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2N=CN1CC1CCN(C2C=CC=C(C#N)N=2)CC1)OC

Computed Properties

• Exact Mass: 375.16952493g/mol
• Monoisotopic Mass: 375.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 628.6±65.0 °C(Predicted)
• pka: 3.11±0.19(Predicted)

Additional information on 6-{4-[(7-Methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-2-carbonitrile

6-{4-[(7-Methoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Methyl]Piperidin-1-Yl}Pyridine-2-Carbonitrile: A Comprehensive Overview

CAS No. 2548979-73-1, commonly referred to as 6-{4-[(7-Methoxy-4-Oxo-3,4-Dihydroquinazolin-3-Yl)Methyl]Piperidin-1-Yl}Pyridine-2-Carbonitrile, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyridine ring substituted with a cyano group at the 2-position and a piperidine moiety at the 6-position. The piperidine ring is further substituted with a methoxy-substituted dihydroquinazolinone group, which introduces additional complexity and functionality. This intricate architecture suggests potential interactions with various biological targets, including kinases and other enzyme systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic processes to construct the key intermediates, ensuring high yields and purity. The use of microwave-assisted synthesis has further streamlined the production process, making it more accessible for large-scale applications.

From a pharmacological perspective, this compound has demonstrated remarkable bioactivity in preclinical studies. It has shown potent inhibitory effects against several oncogenic kinases, making it a promising candidate for anti-cancer drug development. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its application in neurodegenerative diseases and inflammatory conditions.

The pharmacokinetic profile of CAS No. 2548979-73-1 has been extensively studied, revealing favorable absorption and metabolism characteristics. Its ability to penetrate biological barriers effectively enhances its therapeutic potential. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results indicating minimal adverse effects.

In terms of structural optimization, researchers have explored various analogs to enhance potency and selectivity. These efforts have led to the discovery of derivatives with improved pharmacokinetic properties and reduced off-target effects. The integration of computational modeling techniques has further accelerated the drug design process, enabling precise predictions of molecular interactions.

The environmental impact of this compound has also been a focus of recent studies. Researchers have investigated its biodegradability and toxicity profiles under various conditions, ensuring compliance with regulatory standards for pharmaceuticals. Green chemistry principles have been incorporated into its synthesis to minimize waste and energy consumption.

In conclusion, CAS No. 2548979-73-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a leading candidate for developing novel therapeutic agents. As research continues to unfold, this compound holds the potential to address unmet medical needs across diverse disease areas.